Cas no 1262006-02-9 (2-(3,5-Difluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3,5-Difluorophenyl)-4-nitrobenzoic acid
• CAS No: 1262006-02-9
• MF: C₁₃H₇F₂NO₄
• MW: 279.195790529251
• MDL: MFCD18319999
• CID: 2622249
• PubChem ID: 53225913
• Update Time: 2025-04-21

2-(3,5-Difluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorophenyl)-4-nitrobenzoic acid, 95%
• 3',5'-Difluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319999
• 1262006-02-9
• 2-(3,5-DIFLUOROPHENYL)-4-NITROBENZOIC ACID
• DTXSID30689645
• 2-(3,5-Difluorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18319999
• Inchi： 1S/C13H7F2NO4/c14-8-3-7(4-9(15)5-8)12-6-10(16(19)20)1-2-11(12)13(17)18/h1-6H,(H,17,18)
• InChI Key： HAMASQMHNBATGY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 279.03431403Da
• Monoisotopic Mass: 279.03431403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives